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Compound of Interest

3,5-Di-tert-butyl-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B156050

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated
with 3,5-Di-tert-butyl-4-hydroxybenzaldehyde (CAS No. 1620-98-0). The information is
intended to inform researchers, scientists, and drug development professionals on the proper
handling, storage, and potential risks of this compound.

Chemical Identification and Properties

Property Value

Chemical Name 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
Synonyms BHT aldehyde, 4-Formyl-2,6-di-tert-butylphenol
CAS Number 1620-98-0

Molecular Formula C15H2202

Molecular Weight 234.33 g/mol

Appearance Light yellow to yellow-beige crystalline powder
Solubility Soluble in hot methanol and ethanol.[1]

GHS Hazard Identification and Classification
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3,5-Di-tert-butyl-4-hydroxybenzaldehyde is classified as a hazardous substance according to
the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[2][3]

Pictogram:

walt text

Signal Word: Warning[2][3][4]

Hazard Statements:

e H315: Causes skin irritation.[2][3][4]

e H319: Causes serious eye irritation.[2][3][4]

» H335: May cause respiratory irritation.[2][3][4]
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below.
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Precautionary Statement

Category Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[3][4]
Wash face, hands and any
P264 exposed skin thoroughly after
handling.[3][4]
Use only outdoors or in a well-
P271 _
ventilated area.[3][4]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[3][4]
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[4][5]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.[5]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Call a POISON CENTER or

P312 .

doctor if you feel unwell.[5]

If skin irritation occurs: Get
P332 + P313 _ _ ,

medical advice/attention.[6]

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.[6]

Take off contaminated clothing
P362 + P364

and wash it before reuse.[5]
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Store in a well-ventilated

Storage P403 + P233 place. Keep container tightly
closed.[4][5]
P405 Store locked up.[6]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[4][5]

Toxicological Data

Comprehensive acute toxicity data, such as LD50 and LC50 values, for 3,5-Di-tert-butyl-4-

hydroxybenzaldehyde are not readily available in published literature and safety data sheets.

[7][8] The primary hazards identified are related to its irritant properties.
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Toxicity Endpoint

Result

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

Category 2 (Causes skin irritation)[2][3][4]

Serious Eye Damage/Irritation

Category 2 (Causes serious eye irritation)[2][3]

[4]

Respiratory or Skin Sensitization

No data available

Germ Cell Mutagenicity

No data available

Carcinogenicity

No data available

Reproductive Toxicity

No data available

Specific Target Organ Toxicity (Single Exposure)

Category 3 (May cause respiratory irritation)[3]

[4]

Specific Target Organ Toxicity (Repeated

Exposure)

No data available

Aspiration Hazard

No data available

Experimental Protocols for Hazard Assessment

The irritant nature of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde on the skin and eyes is a key

safety concern. The following sections detail the standardized methodologies used to assess

these hazards, based on OECD Test Guidelines.

Skin Irritation Testing (based on OECD Test Guideline

439: In Vitro Skin Irritation)

This in vitro method utilizes a reconstructed human epidermis (RhE) model to assess the skin

irritation potential of a chemical.

Methodology:
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» Tissue Preparation: Commercially available RhE models are equilibrated in a 6-well plate
containing culture medium.

e Test Substance Application: A defined amount of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
(typically as a solid or dissolved in a suitable solvent) is applied topically to the surface of the
RhE tissue.

o Exposure and Incubation: The tissues are exposed to the test substance for a specific
duration (e.g., 60 minutes). Following exposure, the tissues are rinsed to remove the
substance and then incubated for a post-exposure period (e.g., 42 hours) to allow for the
development of cytotoxic effects.

 Viability Assessment: Cell viability is determined using a quantitative assay, most commonly
the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a blue
formazan product, which is then extracted and quantified spectrophotometrically.

o Data Interpretation: The viability of the treated tissues is expressed as a percentage of the
viability of negative control tissues. A substance is classified as a skin irritant (GHS Category
2) if the mean tissue viability is reduced to < 50%.

Click to download full resolution via product page

Experimental workflow for in vitro skin irritation testing.

Eye Irritation Testing (based on OECD Test Guideline
405: Acute Eye Irritation/Corrosion)

This in vivo test is typically conducted in albino rabbits to assess the potential of a substance to
cause eye irritation or damage.
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Methodology:

« Animal Selection and Preparation: Healthy, young adult albino rabbits are selected and
acclimated to the laboratory conditions. Both eyes of each animal are examined to ensure
they are free from defects.

o Test Substance Instillation: A single dose of 3,5-Di-tert-butyl-4-hydroxybenzaldehyde
(typically 0.1 g for solids) is instilled into the conjunctival sac of one eye of the rabbit. The
other eye remains untreated and serves as a control.

o Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after
instillation. Observations include the cornea (opacity), iris (inflammation), and conjunctiva
(redness and swelling).

e Scoring: The severity of the ocular lesions is scored according to a standardized grading
system.

o Data Interpretation: The classification of the substance's irritancy is based on the severity
and reversibility of the observed ocular lesions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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